![molecular formula C20H21FN2O3 B5912805 ethyl 4-(4-benzoyl-2-fluorophenyl)-1-piperazinecarboxylate](/img/structure/B5912805.png)
ethyl 4-(4-benzoyl-2-fluorophenyl)-1-piperazinecarboxylate
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Overview
Description
Ethyl 4-(4-benzoyl-2-fluorophenyl)-1-piperazinecarboxylate, also known as EFDP, is a chemical compound that has gained popularity in scientific research due to its unique properties. EFDP is a piperazine derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine and pharmacology.
Mechanism of Action
The exact mechanism of action of ethyl 4-(4-benzoyl-2-fluorophenyl)-1-piperazinecarboxylate is not fully understood. However, it is believed that this compound acts on the GABAergic system by enhancing the activity of GABA receptors in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability. By enhancing the activity of GABA receptors, this compound may help to reduce neuronal excitability and prevent seizures.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic properties. This compound has also been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant properties.
Advantages and Limitations for Lab Experiments
Ethyl 4-(4-benzoyl-2-fluorophenyl)-1-piperazinecarboxylate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. However, this compound also has some limitations. It is a relatively new compound, and its long-term effects on the body are not fully understood. Additionally, its potential side effects and toxicity have not been fully evaluated.
Future Directions
There are several future directions for the study of ethyl 4-(4-benzoyl-2-fluorophenyl)-1-piperazinecarboxylate. One potential direction is to investigate its potential as a therapeutic agent for the treatment of neurological disorders such as epilepsy and anxiety disorders. Another direction is to study its potential as a neuroprotective agent, as it has been shown to have antioxidant properties. Additionally, further studies are needed to evaluate its potential side effects and toxicity, as well as its long-term effects on the body.
Conclusion
This compound is a piperazine derivative that has gained popularity in scientific research due to its unique properties. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine and pharmacology. While this compound has several advantages for lab experiments, its potential side effects and toxicity have not been fully evaluated. Further studies are needed to fully understand the potential of this compound as a therapeutic agent and to evaluate its long-term effects on the body.
Synthesis Methods
Ethyl 4-(4-benzoyl-2-fluorophenyl)-1-piperazinecarboxylate can be synthesized through various methods, including the reaction of 4-benzoyl-2-fluoroaniline with ethyl piperazine-1-carboxylate in the presence of a catalyst. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
Ethyl 4-(4-benzoyl-2-fluorophenyl)-1-piperazinecarboxylate has been extensively studied for its potential applications in the field of medicine and pharmacology. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models. This compound has also been studied for its potential use as a therapeutic agent for the treatment of neurological disorders such as epilepsy and anxiety disorders.
properties
IUPAC Name |
ethyl 4-(4-benzoyl-2-fluorophenyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O3/c1-2-26-20(25)23-12-10-22(11-13-23)18-9-8-16(14-17(18)21)19(24)15-6-4-3-5-7-15/h3-9,14H,2,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHSAUBVJPLPYHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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